Cas no 2137672-61-6 (Benzenemethanesulfonamide, 2-(difluoromethoxy)-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 2-(difluoromethoxy)-N-methyl-
• CAS No: 2137672-61-6
• MF: C₉H₁₁F₂NO₃S
• MW: 251.250348329544
• CID: 5286437
• Update Time: 2025-05-23

Benzenemethanesulfonamide, 2-(difluoromethoxy)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-(difluoromethoxy)-N-methyl-

• Inchi： 1S/C9H11F2NO3S/c1-12-16(13,14)6-7-4-2-3-5-8(7)15-9(10)11/h2-5,9,12H,6H2,1H3
• InChI Key： NVUMKEBNQMUNHQ-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC=CC=C1OC(F)F

Additional information on Benzenemethanesulfonamide, 2-(difluoromethoxy)-N-methyl-

Benzenemethanesulfonamide, 2-(difluoromethoxy)-N-methyl-: A Comprehensive Overview of Structure, Synthesis, and Applications

Benzenemethanesulfonamide, specifically the derivative 2-(difluoromethoxy)-N-methyl-benzenemethanesulfonamide, represents a class of organosulfur compounds with a unique structural framework. Characterized by a benzene ring substituted with a methanesulfonamide group at the para position and a difluoromethoxy (-OCHF₂) moiety at the ortho position, this compound exhibits distinct electronic and steric properties. The integration of fluorine atoms in the methoxy group introduces significant electron-withdrawing effects, which can modulate the molecule's reactivity and interactions with biological targets. The CAS number 2137672-61-6 uniquely identifies this compound in chemical databases, ensuring precise reference in research and industrial contexts.

The synthesis of 2-(difluoromethoxy)-N-methyl-benzenemethanesulfonamide typically involves multi-step organic reactions. A common approach begins with the electrophilic substitution of a substituted benzene ring to introduce the difluoromethoxy group. This is followed by sulfonation to form the sulfonic acid intermediate, which is then converted into the sulfonamide via nucleophilic attack by an amine derivative. The N-methylation step further stabilizes the molecule by reducing its basicity while enhancing solubility in organic solvents. Recent advancements in catalytic methodologies have improved the efficiency of these transformations, particularly through the use of transition-metal catalysts such as palladium or copper complexes for selective C–O bond formation.

In terms of biological activity, compounds bearing both sulfonamide moieties and fluorinated substituents have garnered attention for their potential in pharmaceutical development. The difluoromethoxy group has been shown to enhance metabolic stability and bioavailability when incorporated into drug molecules. For instance, recent studies highlight its role in modulating enzyme inhibition profiles, particularly in targeting serine proteases or tyrosine kinases involved in disease pathways. The presence of the sulfonamide functionality further contributes to interactions with protein targets via hydrogen bonding or electrostatic interactions, making this compound a promising scaffold for drug design.

The structural versatility of benzenemethanesulfonamides extends to materials science applications. Fluorinated derivatives like this compound are explored for their hydrophobic properties and low surface energy, which are advantageous in coatings or surfactant formulations. Additionally, the combination of aromaticity and polar functional groups creates opportunities for designing molecules with tailored electronic properties, such as hole-transport materials in organic photovoltaics or components in liquid crystal displays.

Analytical characterization of this compound requires advanced techniques due to its complex functional groups. Nuclear magnetic resonance (NMR) spectroscopy provides critical insights into proton (¹H) and carbon (¹³C) environments around the aromatic ring and sulfonamide linkage. High-resolution mass spectrometry (HRMS) confirms molecular weight accuracy up to ±5 ppm error margins, while infrared (IR) spectroscopy identifies key vibrational modes associated with S=O stretching (typically ~1300 cm⁻¹) and C–F stretching (around 1000–1300 cm⁻¹). X-ray crystallography has also been employed to elucidate intermolecular hydrogen bonding patterns that influence crystallinity and phase behavior.

In industrial production settings, safety protocols must address handling precautions specific to fluorinated compounds and sulfonamides. While not classified as hazardous under standard regulations when properly contained, appropriate personal protective equipment (PPE) is recommended during synthesis or purification steps involving strong acids or bases used as reagents.

Ongoing research continues to explore novel applications for derivatives like this compound. For example, recent publications from 2024 describe its use as an intermediate in developing antifungal agents targeting fungal cell wall biosynthesis pathways. Another study demonstrates its utility as a building block for constructing asymmetric catalytic systems where chirality control is essential for enantiomerically pure products.

The commercial availability of this compound has expanded alongside growing interest in fluorinated pharmaceutical intermediates. Suppliers often provide it as a white crystalline solid with purity exceeding 98%, packaged under inert atmosphere conditions to prevent degradation from moisture exposure that could hydrolyze the methoxy group over time.